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Compound of Interest

Compound Name: L-Threonine-d2

Cat. No.: B12305013

L-Threonine is an essential a-amino acid that plays a critical role in protein synthesis,
metabolism, and immune function.[1] Its structure contains two chiral centers, with the L-isomer
being the biologically active form.[2] The deuteration of molecules, such as L-Threonine,
involves the substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen. This
substitution results in a compound that is chemically similar to its non-deuterated counterpart
but has a higher mass. This mass difference is readily detectable by mass spectrometry,
making L-Threonine-d2 an invaluable tool in various research applications.[3]

Physical and Chemical Properties

The physical properties of L-Threonine-d2 powder are crucial for its handling, storage, and
application in experimental settings. A comparison with non-deuterated L-Threonine is provided
below.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of L-Threonine-d2
and L-Threonine.

Table 1: General and Physical Properties
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Property L-Threonine-d2 L-Threonine
) White crystalline powder.[1][2]
Appearance A solid.
[4]
Molecular Formula CaH7D2NO3[5][6] CaHsNO3[1][2]

Molecular Weight 121.13 g/mol [6] 119.12 g/mol [2][7]

Melting Point Not available 256 °C (decomposes)[1][8]

Purity >99% deuterated forms (d1- Typically 598.5%[2][7]
d2)[5]

Storage -20°C[5] Room Temperature[1]

Table 2: Solubility Data

Solvent L-Threonine-d2 L-Threonine

Water [53(; mg/mL (requires sonication) 97.0 mg/mL at 25°C[9]
PBS (pH 7.2) 2 mg/mL Soluble

Ethanol Not available Insoluble[9]

Ethyl Ether Not available Insoluble[9]
Chloroform Not available Insoluble[9]

Experimental Protocols

This section details the methodologies for the deuteration of amino acids and the analysis of

their physical properties.

Protocol for Direct Deuteration of Amino Acids

A common method for the deuteration of amino acids is through a platinum-catalyzed

hydrogen-deuterium exchange reaction.[10][11]
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Objective: To achieve selective and stable incorporation of deuterium into L-Threonine.

Materials:

L-Threonine

Deuterium oxide (D20)

Platinum on carbon (Pt/C) catalyst

Reaction vessel suitable for high temperature and pressure
Procedure:
o A mixture of L-Threonine, D20, and the Pt/C catalyst is prepared in the reaction vessel.

e The reaction is carried out under elevated temperature and pressure. Reaction conditions
(temperature, pressure, and reaction time) are optimized to control the level of deuteration.

e Upon completion, the catalyst is filtered off, and the deuterated L-Threonine is isolated from
the reaction mixture.

« Purification is typically achieved by recrystallization.[12]

Characterization of Deuterated L-Threonine

3.2.1 Determination of Deuteration Level:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 2H NMR are used to
determine the positions and extent of deuterium incorporation. The disappearance of proton
signals and the appearance of deuterium signals in the respective spectra provide a
guantitative measure of deuteration.[10]

3.2.2 Melting Point Determination:

e A calibrated melting point apparatus is used. A small amount of the crystalline powder is
packed into a capillary tube and heated at a controlled rate. The temperature range over
which the substance melts is recorded.[8]
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3.2.3 Solubility Assessment:

* Known amounts of the powder are added to a fixed volume of the solvent at a specific
temperature. The mixture is agitated until saturation is reached. The concentration of the
dissolved solute is then determined, often using spectroscopic or chromatographic
techniques. For L-Threonine-d2, sonication may be required to achieve the stated solubility

in water.[3]

Analytical Workflow for L-Threonine Quantification

L-Threonine-d2 is frequently used as an internal standard for the accurate quantification of L-
Threonine in biological samples.
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Caption: Experimental workflow for the quantification of L-Threonine using L-Threonine-d2 as
an internal standard.

L-Threonine Signaling Pathways

L-Threonine is not only a building block for proteins but also acts as a signaling molecule,
notably in regulating cell proliferation.

PI3K/Akt/mTOR Signaling Pathway in Embryonic Stem
Cells

L-Threonine has been shown to stimulate the proliferation of mouse embryonic stem cells
(mESCs) by activating the PI3K/Akt/mTOR signaling pathway.[13][14] This pathway is crucial
for cell cycle progression from the G1 to the S phase.[15]
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Caption: L-Threonine-induced signaling pathway promoting embryonic stem cell proliferation.
[13][14]

Conclusion

L-Threonine-d2 is a critical tool for researchers in various scientific disciplines. Its distinct
physical properties, particularly its molecular weight, allow for its use as a reliable internal
standard in quantitative analyses. Understanding its physical characteristics, the methods for
its synthesis and characterization, and its biological roles is essential for its effective application
in research and development. This guide provides foundational technical information to support
the use of L-Threonine-d2 in advanced scientific studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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